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Compound of Interest

Compound Name: Triethylaluminum

Cat. No.: B1256330 Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals on safely managing spills of triethylaluminum (TEAL), a pyrophoric material that

ignites spontaneously in air.

Troubleshooting Guide
This section addresses specific issues you may encounter when working with

triethylaluminum.

Q1: What immediate actions should I take if I have a small triethylaluminum spill?

A1: If you have a small, manageable spill, follow these steps:

Evacuate: Immediately alert personnel in the vicinity and evacuate the immediate area.

Isolate: If safe to do so, isolate the spill area to prevent it from spreading.

Ventilate: Ensure the area is well-ventilated to disperse any fumes.

Neutralize: Cover the spill with a dry, inert material. Recommended materials include dry

lime, sand, or soda ash.[1] Do not use water or wet methods.[1]

Collect: Once the reaction has ceased, carefully place the material in a covered, labeled

container for disposal.
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Decontaminate: Clean the spill area thoroughly.

Dispose: The collected material must be disposed of as hazardous waste according to your

institution's and local regulations.[1][2]

Q2: My triethylaluminum spill has ignited. What should I do?

A2: In the event of a fire, prioritize personal safety and follow these steps:

Activate Alarm: Immediately activate the nearest fire alarm and alert emergency services.

Evacuate: Evacuate all personnel from the area.

Extinguish (if safe): If the fire is small and you are trained to use a fire extinguisher, you may

attempt to extinguish it. Use only a dry chemical or CO2 extinguisher.[1] A sodium

bicarbonate-based dry chemical agent is specifically designed for metal alkyl fires.[3]

DO NOT USE WATER, FOAM, OR HALOGENATED AGENTS.[1][4] Using water will result in

a violent reaction.[4]

Beware of Re-ignition: Be aware that the fire may restart after it appears to have been

extinguished.[1][4]

Q3: What personal protective equipment (PPE) is required when handling triethylaluminum?

A3: Appropriate PPE is crucial when working with TEAL. The following should be worn:

Eye/Face Protection: Wear tightly fitting safety goggles and a face shield.[5][6]

Skin Protection: Wear fire/flame resistant and impervious clothing.[6] Protective gloves are

also required.[5]

Respiratory Protection: If there is a potential for exposure above the limit of 2 mg/m³, a

NIOSH-approved supplied-air respirator with a full facepiece is necessary.[1]

Footwear: Wear protective footwear.[1]

Q4: What should I do if I get triethylaluminum on my skin or in my eyes?
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A4: Immediate first aid is critical.

Skin Contact: Quickly remove any contaminated clothing.[1] Immediately wash the affected

area with large amounts of soap and water.[1] Seek immediate medical attention.[1]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.[1]

Frequently Asked Questions (FAQs)
Q1: What is triethylaluminum and why is it so hazardous?

A1: Triethylaluminum (TEAL) is an organoaluminum compound that is highly pyrophoric,

meaning it ignites spontaneously upon contact with air.[1] It also reacts violently with water.[4]

These properties make it a significant fire and explosion hazard.

Q2: What are the best materials to have on hand for a potential triethylaluminum spill?

A2: A well-stocked spill kit is essential. It should contain:

Dry lime, sand, or soda ash for covering the spill.[1]

A scoop or other tool for applying the absorbent.

A covered, non-reactive container for waste disposal.

Appropriate personal protective equipment (PPE).

A dry chemical (Class B or D) or CO2 fire extinguisher.

Q3: How should I store triethylaluminum to minimize risks?

A3: Store TEAL in a tightly closed container in a cool, dry, well-ventilated area, away from

sources of ignition and incompatible materials.[7][8] It should be handled and stored under an

inert gas like nitrogen or argon.[8][9]

Q4: Can I use water to clean up a triethylaluminum spill?
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A4: No. Do not use water or any wet methods to clean up a TEAL spill.[1] Triethylaluminum
reacts violently with water, which can exacerbate the situation and potentially cause an

explosion.[4]

Spill Control and Extinguishing Agents
The table below summarizes the recommended agents for controlling triethylaluminum spills

and fires.

Agent Type Specific Material Application
Incompatible
Agents

Spill Control
Dry Lime, Sand, Soda

Ash

Cover the spill to

smother the reaction.
Water, Wet Materials

Fire Extinguishing
Dry Chemical (Sodium

Bicarbonate-based)
Extinguish small fires.

Water, Foam,

Halogenated Agents

Fire Extinguishing Carbon Dioxide (CO2) Extinguish small fires.
Water, Foam,

Halogenated Agents

Detailed Protocol for Small Triethylaluminum Spill
Management
This protocol outlines the steps for managing a small, contained TEAL spill.

1. Pre-Experiment Preparation:

Ensure a spill kit with dry lime, sand, or soda ash, a scoop, and a waste container is readily
accessible.
Verify that a dry chemical or CO2 fire extinguisher is available and personnel are trained in
its use.
Confirm that all personnel are wearing the appropriate PPE.

2. Immediate Spill Response:

Alert others in the lab and evacuate the immediate area.
If safe, remove any ignition sources from the vicinity.
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Increase ventilation in the area by opening a fume hood sash, for example.

3. Spill Neutralization:

Generously cover the entire spill with dry lime, sand, or soda ash.
Apply the material gently to avoid splashing the TEAL.
Observe the spill for any signs of reaction. The inert material will smother the pyrophoric
reaction.

4. Cleanup and Disposal:

Once the reaction has completely subsided, carefully scoop the mixture into a designated,
labeled, and covered waste container.
Wipe the area with a dry cloth, which should also be placed in the waste container.
Dispose of the waste container as hazardous waste according to your institution's guidelines.

5. Post-Spill Procedures:

Thoroughly wash your hands and any potentially exposed skin.
Report the incident to your supervisor or safety officer.
Restock the spill kit.

Visual Guides
The following diagrams illustrate the logical flow for responding to a triethylaluminum spill and

a related fire emergency.
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Caption: Workflow for responding to a triethylaluminum spill.
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Triethylaluminum Fire Emergency
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Caption: Decision-making process for a triethylaluminum fire.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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